N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide
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Description
Scientific Research Applications
Molecular Interaction and Structural Analysis
Research has been conducted on related compounds to understand their molecular interactions, particularly focusing on how these compounds interact with biological receptors. For example, studies on similar naphthalene derivatives have been used to model interactions with the CB1 cannabinoid receptor, aiding in the development of pharmacophore models for cannabinoid receptor ligands (Shim et al., 2002).
Anticancer and Antimicrobial Properties
Several derivatives of naphthalene have been synthesized and evaluated for their potential anticancer and antimicrobial activities. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxic properties against various cancer cell lines, demonstrating the therapeutic potential of naphthalene derivatives in oncology (Deady et al., 2003). Another study evaluated the antibacterial efficacy of N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives, identifying compounds with significant activity against pathogenic bacteria (Pitucha et al., 2011).
Synthesis and Characterization
Research on the synthesis and characterization of naphthalene derivatives has contributed to a deeper understanding of their chemical properties and potential applications. Studies include the synthesis of novel polyamides from naphthalene-ring containing diamines, highlighting the material science applications of such compounds (Mehdipour-Ataei et al., 2005). Another area of interest is the development of electrochromic polymers based on naphthalene derivatives, which could have applications in smart materials and display technologies (Hsiao & Han, 2017).
Properties
IUPAC Name |
N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2S/c1-15-7-2-5-12-21(15)26-22(19-13-29(28)14-20(19)25-26)24-23(27)18-11-6-9-16-8-3-4-10-17(16)18/h2-12H,13-14H2,1H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQKSNUATYNCFBD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.